![molecular formula C14H19FN4O B2656360 1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide CAS No. 2202414-96-6](/img/structure/B2656360.png)
1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide
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Description
1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C14H19FN4O and its molecular weight is 278.331. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Several studies have synthesized new compounds to explore their antimicrobial potential. For example, research on the synthesis of new pyridothienopyrimidines and pyridothienotriazines showed that some compounds exhibited significant antimicrobial activities in vitro (A. Abdel-rahman, E. A. Bakhite, & E. A. Al-Taifi, 2002). Another study focused on novel polyheterocyclic systems derived from cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidine, finding pronounced antimicrobial properties in some synthesized compounds (S. Sirakanyan et al., 2021).
Anticancer Properties
Research into the anticancer potential of related compounds includes the synthesis and biological evaluation of novel pyrazolopyrimidine derivatives as anticancer agents. A study reported that some compounds demonstrated cytotoxic activities against cancer cell lines, suggesting the potential of these molecules in cancer therapy (A. Rahmouni et al., 2016). Another investigation synthesized indole-pyrimidine hybrids, finding that some derivatives showed significant growth inhibition against cancer cells, indicating their potential in anticancer drug development (N. Gokhale et al., 2017).
Synthesis of Novel Compounds
Research also extends to the synthesis of novel compounds with unique structures and potential biological activities. For instance, a study on the synthesis of trifluoromethylated analogues of 4,5‐dihydroorotic acid demonstrated the creation of new molecules with potential for further biological exploration (V. Sukach et al., 2015). Another study aimed at the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, showcasing the versatility of these molecules in generating diverse biological activities (A. Rahmouni et al., 2014).
properties
IUPAC Name |
1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN4O/c1-18(2)13(20)14(15)6-7-19(8-14)12-10-4-3-5-11(10)16-9-17-12/h9H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARIAZUFLNRZSAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1(CCN(C1)C2=NC=NC3=C2CCC3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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